Cas no 2137675-16-0 (Tert-butyl 3-[(chlorosulfinyl)methyl]azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-[(chlorosulfinyl)methyl]azetidine-1-carboxylate
• CAS No: 2137675-16-0
• MF: C₉H₁₆ClNO₃S
• MW: 253.746240615845
• CID: 5760335
• PubChem ID: 165839936
• Update Time: 2025-06-15

Tert-butyl 3-[(chlorosulfinyl)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(chlorosulfinyl)methyl]azetidine-1-carboxylate
• EN300-732720
• 2137675-16-0
• Tert-butyl 3-[(chlorosulfinyl)methyl]azetidine-1-carboxylate

• Inchi： 1S/C9H16ClNO3S/c1-9(2,3)14-8(12)11-4-7(5-11)6-15(10)13/h7H,4-6H2,1-3H3
• InChI Key： LUWMTPNPYHOPNN-UHFFFAOYSA-N
• SMILES： ClS(CC1CN(C(=O)OC(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 253.0539422g/mol
• Monoisotopic Mass: 253.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.8Ų

Additional information on Tert-butyl 3-[(chlorosulfinyl)methyl]azetidine-1-carboxylate

Research Brief on Tert-butyl 3-[(chlorosulfinyl)methyl]azetidine-1-carboxylate (CAS: 2137675-16-0)

In recent years, the compound Tert-butyl 3-[(chlorosulfinyl)methyl]azetidine-1-carboxylate (CAS: 2137675-16-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azetidine ring and chlorosulfinyl functional group, serves as a versatile intermediate in the synthesis of biologically active compounds. Its unique structural features make it particularly valuable for the development of novel therapeutics, including kinase inhibitors and protease modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

The synthesis of Tert-butyl 3-[(chlorosulfinyl)methyl]azetidine-1-carboxylate has been optimized in recent studies to improve yield and purity. Researchers have reported efficient protocols involving the reaction of tert-butyl 3-(hydroxymethyl)azetidine-1-carboxylate with thionyl chloride, followed by careful purification steps. These advancements have facilitated the broader use of this compound in medicinal chemistry, particularly in the construction of sulfonamide-containing scaffolds, which are prevalent in many FDA-approved drugs. The compound's reactivity with nucleophiles, such as amines and alcohols, has been exploited to generate diverse sulfonamide derivatives with potential pharmacological activities.

Recent studies have highlighted the role of Tert-butyl 3-[(chlorosulfinyl)methyl]azetidine-1-carboxylate in the development of kinase inhibitors. For instance, derivatives of this compound have shown promising activity against cyclin-dependent kinases (CDKs) and tyrosine kinases, which are implicated in various cancers. Structural modifications of the azetidine ring and the sulfonamide moiety have been explored to enhance binding affinity and selectivity. Computational modeling and X-ray crystallography have provided insights into the interactions between these derivatives and their target kinases, guiding further optimization efforts.

Beyond oncology, this compound has also been investigated for its potential in treating inflammatory and infectious diseases. Sulfonamide derivatives synthesized from Tert-butyl 3-[(chlorosulfinyl)methyl]azetidine-1-carboxylate have demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting key enzymes in the arachidonic acid pathway. Additionally, some derivatives have exhibited antimicrobial activity against drug-resistant bacterial strains, suggesting their utility in addressing the global challenge of antibiotic resistance.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from Tert-butyl 3-[(chlorosulfinyl)methyl]azetidine-1-carboxylate. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on improving the pharmacokinetic profiles of these derivatives through structural modifications and formulation strategies. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the progression of these compounds into clinical trials.

In conclusion, Tert-butyl 3-[(chlorosulfinyl)methyl]azetidine-1-carboxylate (CAS: 2137675-16-0) represents a valuable building block in medicinal chemistry, with wide-ranging applications in drug discovery. Its versatility in generating biologically active sulfonamide derivatives, combined with recent advances in synthetic methodologies, positions it as a key player in the development of next-generation therapeutics. Ongoing research will likely uncover additional therapeutic avenues for this compound, further solidifying its importance in the chemical biology and pharmaceutical fields.